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Compound of Interest

Compound Name: Aphadilactone C

Cat. No.: B1150769 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Aphadilactone C is currently available.

The following guidance is based on the known hazards of the broader class of sesquiterpene

lactones and should be treated as a precautionary measure. All laboratory personnel must

consult with their institution's Environmental Health and Safety (EHS) department before

handling this compound.

Aphadilactone C is a sesquiterpene lactone, a class of compounds known for a range of

biological activities.[1] While specific toxicity data for Aphadilactone C is not available,

sesquiterpene lactones as a group are known to have potential health risks. These include

contact dermatitis, and some compounds in this class have shown potential for genotoxicity

and embryotoxicity.[1] They can also be irritating to the eyes, nose, and gastrointestinal tract.[2]

Therefore, handling Aphadilactone C requires stringent safety protocols to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Aphadilactone C. The following table

outlines the recommended PPE based on the potential hazards associated with sesquiterpene

lactones.
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Body Part Recommended PPE Specifications and Rationale

Hands
Double-gloving with nitrile

gloves

Provides a barrier against

dermal absorption, a known

risk with sesquiterpene

lactones. The outer glove

should be changed

immediately upon

contamination.

Eyes Chemical safety goggles
Protects against splashes and

aerosols.

Face
Face shield (in addition to

goggles)

Recommended when there is

a significant risk of splashes,

such as during solution

preparation or transfers of

large quantities.

Body Laboratory coat

Should be buttoned and have

long sleeves to protect the

arms and torso.

Respiratory
A NIOSH-approved respirator

with an appropriate cartridge

Recommended when handling

the solid compound outside of

a certified chemical fume hood

to prevent inhalation of fine

particles. The specific type of

respirator should be

determined in consultation with

your institution's EHS

department.

Feet Closed-toe shoes
Standard laboratory practice to

protect against spills.

Operational Plan for Safe Handling
A step-by-step approach to handling Aphadilactone C will minimize the risk of exposure.
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1. Preparation and Engineering Controls:

Designated Area: All work with Aphadilactone C should be conducted in a designated area

within a certified chemical fume hood to control airborne particles and vapors.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: A chemical spill kit appropriate for solid compounds should be available in the

immediate vicinity.

2. Handling the Compound:

Weighing: Weigh the solid compound within the chemical fume hood. Use a tared container

to minimize the transfer of the solid.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. Keep the container covered as much as possible.

Transfers: Use appropriate tools (e.g., spatulas, pipettes) to transfer the compound or its

solutions. Avoid generating dust or aerosols.

3. Post-Handling Procedures:

Decontamination: Wipe down all surfaces in the chemical fume hood with an appropriate

solvent (e.g., 70% ethanol) to remove any residual contamination.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove the

outer gloves first, followed by the face shield, goggles, and lab coat. The inner gloves should

be the last item removed.

Hand Washing: Wash hands thoroughly with soap and water immediately after handling the

compound and removing PPE.

Disposal Plan
All waste generated from handling Aphadilactone C must be treated as hazardous waste.
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Solid Waste: This includes contaminated gloves, bench paper, and any disposable

equipment. Collect all solid waste in a designated, labeled hazardous waste bag.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

labeled hazardous waste container. Do not pour any solutions containing Aphadilactone C
down the drain.

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste.

Quantitative Data Summary
Property Value Source

Chemical Name Aphadilactone C N/A

CAS Number 1522004-70-1 [1]

Molecular Formula C40H52O8 [1]

General Toxicology of

Sesquiterpene Lactones

May cause contact dermatitis;

some compounds show

potential for genotoxicity and

embryotoxicity; irritating to

eyes, nose, and

gastrointestinal tract.

[1][2]

Experimental Protocols
As no specific experimental protocols for Aphadilactone C were found, a generic protocol for

the safe handling of a potent solid compound in a research laboratory is provided below. This

should be adapted to the specific requirements of your experiment.

Protocol: Preparation of a Stock Solution of Aphadilactone C

Preparation:
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Don all required PPE as outlined in the table above.

Prepare the designated work area in the chemical fume hood by laying down absorbent

bench paper. .

Weighing:

Place a clean, empty vial on the analytical balance within the fume hood and tare the

balance.

Carefully transfer the desired amount of solid Aphadilactone C into the vial using a clean

spatula.

Record the exact weight of the compound. .

Solubilization:

Using a calibrated pipette, slowly add the desired volume of the appropriate solvent to the

vial containing the solid.

Gently swirl or vortex the vial until the solid is completely dissolved. Keep the vial capped

as much as possible during this process. .

Storage:

Clearly label the vial with the compound name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution under the recommended conditions (e.g., -20°C, protected from

light). .

Cleanup:

Dispose of all contaminated materials (e.g., pipette tips, weighing paper) in the designated

hazardous waste container.

Decontaminate all surfaces and equipment used in the fume hood.
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Remove and dispose of PPE as described in the post-handling procedures.

Wash hands thoroughly. .

Preparation Handling

Post-Handling

Waste DisposalPrepare Designated Area
in Fume Hood Don Full PPE Weigh Solid Compound Prepare Solution

Decontaminate Work Area

Collect Hazardous Waste
(Solid & Liquid)

Doff PPE Correctly Wash Hands Thoroughly

Follow Institutional
Disposal Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of Aphadilactone C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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